1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine

• IUPAC Name: N-[(2-bromo-4,5-dimethoxyphenyl)methyl]adamantan-1-amine
• InChI: InChI=1S/C19H26BrNO2/c1-22-17-6-15(16(20)7-18(17)23-2)11-21-19-8-12-3-13(9-19)5-14(4-12)10-19/h6-7,12-14,21H,3-5,8-11H2,1-2H3
• InChI Key: DYVHXAKSIZZXDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNC23CC4CC(C2)CC(C4)C3)Br)OC
• Molecular Formula: C19H26BrNO2
• Molecular Weight: 380.3 g/mol

Description

1-Adamantyl(2-bromo-4,5-dimethoxybenzyl)amine, also known as ADB-B, is a novel psychoactive substance that belongs to the family of substituted phenethylamines. It is a potent agonist of the serotonin receptor and has been found to exhibit hallucinogenic effects in animal studies. ADB-B has gained popularity among the research community due to its unique chemical structure and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine involves its binding to the serotonin receptor, which leads to the activation of downstream signaling pathways. This activation results in the modulation of various physiological and behavioral processes, including mood, cognition, and perception. The exact mechanism of action of 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine is still not fully understood and requires further investigation.
Biochemical and Physiological Effects:
1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine has been found to exhibit potent hallucinogenic effects in animal studies. It has been shown to induce alterations in perception, mood, and cognition, which are similar to those observed with other hallucinogenic substances. 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine has also been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine has several advantages as a research tool, including its potent agonist activity at the serotonin receptor and its unique chemical structure. However, there are also several limitations associated with its use in laboratory experiments. These include the potential for toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine. These include further investigation into its mechanism of action, the development of more selective agonists of the serotonin receptor, and the exploration of its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, more research is needed to fully understand the potential risks associated with its use and to develop appropriate safety guidelines for its use in laboratory experiments.

Synthesis Methods

The synthesis of 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with 1-adamantylamine in the presence of a reducing agent. The resulting product is then purified using chromatographic techniques to obtain pure 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine. The synthesis of 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine is relatively simple and can be carried out in a standard laboratory setting.

Scientific Research Applications

1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to exhibit potent agonist activity at the serotonin receptor, which is involved in the regulation of mood, cognition, and behavior. 1-adamantyl(2-bromo-4,5-dimethoxybenzyl)amine has been used in animal studies to investigate the role of the serotonin receptor in various physiological and pathological processes.